Cas no 251096-79-4 (2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid)

• Product Name: 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid
• CAS No: 251096-79-4
• MF: C₁₄H₁₂ClNO₄S
• MW: 325.767381668091
• CID: 4642966
• PubChem ID: 2765028
• Update Time: 2025-06-29

2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorobenzene)sulfonamido]-2-phenylacetic acid
• Benzeneacetic acid, α-[[(4-chlorophenyl)sulfonyl]amino]-
• I+/--[[(4-Chlorophenyl)sulfonyl]amino]benzeneacetic acid
• 2-{[(4-Chlorophenyl)sulfonyl]amino}-2-phenylacetic acid (Bes(4-Cl)-DL-Phg-OH)
• Oprea1_135176
• BBL028320
• 10G-322S
• AKOS000599969
• CS-0258924
• 2-([(4-CHLOROPHENYL)SULFONYL]AMINO)-2-PHENYLACETIC ACID
• 117309-47-4
• DB-041361
• J-505962
• 2-(4-Chlorophenylsulfonamido)-2-phenylacetic acid
• MFCD00172800
• [(4-Chlorobenzene-1-sulfonyl)amino](phenyl)acetic acid
• STL257872
• (S)-2-((4-Chlorophenyl)sulfonamido)-2-phenylacetic acid
• AKOS016047488
• 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid
• 2-(4-chlorobenzenesulfonamido)-2-phenylaceticacid
• DTXSID00377527
• Oprea1_401310
• 251096-79-4
• EN300-717743
• 2-{[(4-chlorophenyl)sulfonyl]amino}-2-phenylacetic acid
• BKA09679
• 2-[(4-chlorophenyl)sulfonylamino]-2-phenylacetic acid
• {[(4-chlorophenyl)sulfonyl]amino}(phenyl)acetic acid
• DTXSID301215817
• CHEMBL35635

• MDL： MFCD00172800
• Inchi： 1S/C14H12ClNO4S/c15-11-6-8-12(9-7-11)21(19,20)16-13(14(17)18)10-4-2-1-3-5-10/h1-9,13,16H,(H,17,18)
• InChI Key： RCGHLRLGTZRRKK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=CC=1)Cl)NC(C1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 325.0175567g/mol
• Monoisotopic Mass: 325.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid

2-(4-Chlorobenzenesulfonamido)-2-phenylacetic Acid: A Comprehensive Overview

2-(4-Chlorobenzenesulfonamido)-2-phenylacetic acid (CAS No. 251096-79-4) is a chemically synthesized compound with significant potential in the fields of pharmacology and organic chemistry. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug development and material science. The molecule consists of a phenyl group attached to an acetic acid backbone, with a sulfonamide moiety substituted at the para position of a chlorobenzene ring. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid involves a multi-step process that typically begins with the preparation of the sulfonamide intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing the scalability of this process.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Studies have shown that 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid exhibits moderate inhibitory activity against certain enzymes, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has been investigated for its role in materials science. The phenyl group contributes to the molecule's aromaticity, which can be exploited in the development of advanced materials such as polymers and sensors. Recent research has focused on incorporating this compound into self-healing polymer networks, leveraging its ability to form reversible bonds under specific conditions.

The chemical stability of 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid is another area of interest. Studies have demonstrated that the compound exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature applications. Furthermore, its resistance to hydrolysis under acidic and basic conditions suggests potential uses in industrial processes where durability is essential.

From an environmental perspective, understanding the fate and transport of 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid in natural systems is critical for assessing its ecological impact. Recent eco-toxicological studies have indicated that the compound biodegrades slowly under aerobic conditions, raising concerns about its persistence in aquatic environments. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe disposal.

In conclusion, 2-(4-chlorobenzenesulfonamido)-2-phenylacetic acid (CAS No. 251096-79-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.